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Compound of Interest

Compound Name: JQKD82 dihydrochloride

Cat. No.: B15586043 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance for optimizing the in vitro use of JQKD82
dihydrochloride. The information is presented in a question-and-answer format to directly

address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is JQKD82 dihydrochloride and what is its mechanism of action?

A1: JQKD82 dihydrochloride is a cell-permeable and selective inhibitor of the lysine

demethylase 5 (KDM5) family of enzymes.[1][2] It functions as a prodrug, delivering the active

inhibitor, KDM5-C49, into the cell.[3][4] The primary mechanism of action involves the inhibition

of KDM5, which leads to an increase in the levels of histone H3 lysine 4 trimethylation

(H3K4me3).[5] Paradoxically, this increase in the H3K4me3 mark results in the downregulation

of MYC-driven transcriptional output.[3][4]

Q2: What is the primary research application for JQKD82 dihydrochloride?

A2: JQKD82 dihydrochloride is primarily used in cancer research, with a particular focus on

multiple myeloma.[6][4] It has been shown to suppress the growth of multiple myeloma cells in

vitro and in vivo.[1][2][4]

Q3: How should JQKD82 dihydrochloride be stored?
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A3: JQKD82 dihydrochloride should be stored at -20°C for long-term stability.[1][2][7] Stock

solutions, once prepared, should be aliquoted and stored at -80°C for up to 6 months or at

-20°C for up to 1 month to avoid repeated freeze-thaw cycles.[8]

Q4: What are the molecular specifications of JQKD82 dihydrochloride?

A4: The molecular weight of JQKD82 dihydrochloride is 573.55 g/mol , and its molecular

formula is C27H40N4O5·2HCl.[1][3]

Troubleshooting Guide
Q5: I am having trouble dissolving JQKD82 dihydrochloride. What is the recommended

solvent?

A5: JQKD82 dihydrochloride is soluble in several common laboratory solvents. For stock

solutions, DMSO is recommended, with solubility reported up to 50 mM.[1][2] It is also soluble

in water and PBS (pH 7.2) at concentrations of 10 mg/mL or greater, as well as in ethanol.[3][7]

One source describes it as sparingly soluble in DMSO at 1-10 mg/ml, so ensure adequate

vortexing and, if necessary, gentle warming to fully dissolve the compound.[7]

Q6: My experimental results are inconsistent. What could be the cause?

A6: Inconsistent results can arise from several factors:

Compound Stability: Ensure that the stock solutions are stored correctly and that freeze-thaw

cycles are minimized.[8] It is recommended to use freshly prepared working solutions for in

vivo experiments.[8]

Cell Line Variability: Different multiple myeloma cell lines exhibit varying sensitivity to

JQKD82 dihydrochloride.[4] It is crucial to perform dose-response experiments for each

cell line to determine the optimal concentration.

Prodrug Conversion: JQKD82 is a prodrug that needs to be metabolized to its active form,

KDM5-C49.[4] The efficiency of this conversion may vary between cell types.

Q7: I am not observing the expected increase in H3K4me3 levels. What concentration of

JQKD82 dihydrochloride should I use?
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A7: An increase in H3K4me3 levels has been observed in MOLP-8 and MM.1S multiple

myeloma cells at concentrations of 0.3 µM and 1 µM.[4][7] If you are not seeing the expected

effect, consider performing a dose-response experiment starting from this range.

Q8: I am observing cytotoxicity in my cell line. Is this expected?

A8: Yes, JQKD82 dihydrochloride has been shown to reduce the proliferation of multiple

myeloma cells in a concentration-dependent manner.[7] It can induce cell cycle arrest at the

G0/G1 phase and also trigger apoptosis.[4][7] If the observed cytotoxicity is too high, consider

lowering the concentration or reducing the incubation time.

Quantitative Data Summary
Parameter Cell Line Value Reference

IC50 MM.1S 0.42 µM [1][2][3]

Effective

Concentration

(H3K4me3 increase)

MOLP-8, MM.1S 0.3 µM, 1 µM [4][7]

Effective

Concentration (Cell

Cycle Arrest)

MOLP-8, MM.1S 1 µM [4][7]

Effective

Concentration

(Primary Cell Viability

Reduction)

Primary CD138+ cells 3 µM [7][9]

Solvent Maximum Concentration Reference

DMSO 50 mM (28.68 mg/mL) [1][2]

PBS (pH 7.2) ≥10 mg/mL [7]

Water Soluble [3]

Ethanol Soluble [3]
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Caption: Mechanism of action for JQKD82 dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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